Cas no 1802434-37-2 (Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- EN300-28293931
- tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate
- tert-Butyl (2-bromo-4-chlorobenzyl)carbamate
- ULAWDTXEYAVCKI-UHFFFAOYSA-N
- SCHEMBL16971616
- 1802434-37-2
- Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H15BrClNO2/c1-12(2,3)17-11(16)15-7-8-4-5-9(14)6-10(8)13/h4-6H,7H2,1-3H3,(H,15,16)
- InChI Key: ULAWDTXEYAVCKI-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC1=CC=C(Cl)C=C1Br
Computed Properties
- Exact Mass: 318.99747g/mol
- Monoisotopic Mass: 318.99747g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.401±0.06 g/cm3(Predicted)
- Boiling Point: 394.8±32.0 °C(Predicted)
- pka: 11.69±0.46(Predicted)
Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293931-1g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 1g |
$728.0 | 2023-09-08 | ||
| Enamine | EN300-28293931-5g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 5g |
$2110.0 | 2023-09-08 | ||
| Enamine | EN300-28293931-10g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 10g |
$3131.0 | 2023-09-08 | ||
| Enamine | EN300-28293931-0.05g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 95.0% | 0.05g |
$612.0 | 2025-03-19 | |
| Enamine | EN300-28293931-0.1g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 95.0% | 0.1g |
$640.0 | 2025-03-19 | |
| Enamine | EN300-28293931-0.25g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 95.0% | 0.25g |
$670.0 | 2025-03-19 | |
| Enamine | EN300-28293931-0.5g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 95.0% | 0.5g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28293931-1.0g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 95.0% | 1.0g |
$728.0 | 2025-03-19 | |
| Enamine | EN300-28293931-2.5g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 95.0% | 2.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-28293931-5.0g |
tert-butyl N-[(2-bromo-4-chlorophenyl)methyl]carbamate |
1802434-37-2 | 95.0% | 5.0g |
$2110.0 | 2025-03-19 |
Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester
Comprehensive Overview of Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 1802434-37-2)
The compound Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 1802434-37-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 2-bromo-4-chlorophenyl group and a tert-butyl ester moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
One of the key reasons for the growing interest in Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester is its role in structure-activity relationship (SAR) studies. The presence of both bromo and chloro substituents on the phenyl ring allows for precise tuning of electronic and steric properties, making it valuable for optimizing bioactive molecules. Recent publications have highlighted its utility in designing antimicrobial agents and anti-inflammatory compounds, aligning with the global demand for novel therapeutic solutions.
From a synthetic chemistry perspective, the tert-butyl ester group in CAS No. 1802434-37-2 offers excellent stability under various reaction conditions, which is critical for multi-step syntheses. This characteristic has made it a preferred choice for peptide coupling reactions and protecting group strategies. Additionally, the compound’s compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further expands its applicability in modern organic synthesis.
Environmental and regulatory considerations are also shaping the discourse around Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester. As industries move toward green chemistry principles, researchers are investigating eco-friendly synthetic routes for this compound. Topics like biodegradability and sustainable sourcing of raw materials are frequently searched in connection with such intermediates, reflecting broader societal concerns about environmental impact.
Analytical characterization of CAS No. 1802434-37-2 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise identification and quality control, which are essential for its use in high-value applications. The compound’s crystalline properties and solubility profiles are also areas of active research, particularly for formulation scientists working on drug delivery systems.
In the context of intellectual property, Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester has been referenced in several patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This underscores its commercial relevance in the competitive landscape of pharmaceutical innovation. Searches for patent status and licensing opportunities related to this compound are common among industry professionals.
Looking ahead, the demand for CAS No. 1802434-37-2 is expected to rise, driven by its multifaceted utility in both academia and industry. As synthetic methodologies evolve and new therapeutic targets emerge, this compound will likely remain a focal point for medicinal chemistry and material science research. Its adaptability to diverse chemical transformations positions it as a cornerstone for future innovations.
1802434-37-2 (Carbamic acid, N-[(2-bromo-4-chlorophenyl)methyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)